Cas no 1105226-02-5 (N-methyl-2-(5-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-methyl-2-(5-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 1105226-02-5
• MF: C₁₇H₁₈F₃N₅O₂S₂
• MW: 445.482330799103
• CID: 6220436
• PubChem ID: 30865155
• Update Time: 2025-05-20

N-methyl-2-(5-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(5-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• F5520-0678
• 1105226-02-5
• N-methyl-2-[(5-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• N-methyl-2-[[5-[4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• AKOS024511746
• N-methyl-2-((5-(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• VU0645776-1

• Inchi： 1S/C17H18F3N5O2S2/c1-21-13(26)10-28-16-23-22-15(29-16)25-7-5-24(6-8-25)14(27)11-3-2-4-12(9-11)17(18,19)20/h2-4,9H,5-8,10H2,1H3,(H,21,26)
• InChI Key： ZRJZRZKNZXJQNU-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(C2C=CC=C(C(F)(F)F)C=2)=O)CC1)SCC(NC)=O

Computed Properties

• Exact Mass: 445.08540167g/mol
• Monoisotopic Mass: 445.08540167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-methyl-2-(5-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

N-Methyl-2-(5-{4-[3-(Trifluoromethyl)benzoyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 1105226-02-5)

N-Methyl-2-(5-{4-[3-(Trifluoromethyl)benzoyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is a complex organic compound with the CAS registry number CAS No. 1105226-02-5. This compound belongs to the class of sulfonamides and is characterized by its intricate molecular structure, which includes a thiadiazole ring system, a piperazine moiety, and a trifluoromethyl group. The compound's structure makes it a potential candidate for various applications in the pharmaceutical and chemical industries.

The molecular formula of this compound is C₁₉H₁₈F₃N₅O₂S, and its molecular weight is approximately 477.4 g/mol. The compound's structure features a thiadiazole ring (a five-membered ring containing sulfur and two nitrogen atoms), which is substituted at the 5-position with a piperazine group that is further substituted with a trifluoromethylbenzoyl moiety. The sulfanylacetamide group is attached to the thiadiazole ring at the 2-position.

The synthesis of this compound involves multi-step reactions, including coupling reactions, amidation, and cyclization processes. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. The piperazine ring is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research has focused on its role as a potential inhibitor of certain enzymes involved in metabolic pathways. The compound's ability to interact with biological targets makes it a promising lead for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been studied for its chemical reactivity and stability under various conditions. Researchers have investigated its behavior in different solvents and under varying pH levels, which is crucial for understanding its suitability in pharmaceutical formulations.

The structural complexity of N-Methyl-2-(5-{4-[3-(Trifluoromethyl)benzoyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide provides opportunities for further modification and optimization. By altering substituents on the thiadiazole or piperazine rings, chemists can potentially enhance the compound's pharmacokinetic properties or target specificity.

In conclusion, this compound represents an interesting case study in modern organic chemistry due to its intricate structure and potential applications in drug discovery and development. Continued research into its properties will undoubtedly shed more light on its utility in various fields.